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Compound of Interest

Compound Name: Glycidyl oleate, (S)-

Cat. No.: B15186654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The available toxicological data for (S)-Glycidyl oleate is limited. The primary

toxicological concern associated with glycidyl esters, including (S)-Glycidyl oleate, stems from

their potential to hydrolyze in vivo to glycidol. Glycidol is classified by the International Agency

for Research on Cancer (IARC) as a Group 2A carcinogen, meaning it is "probably

carcinogenic to humans." Therefore, this guide provides the available data on (S)-Glycidyl

oleate and supplements it with a comprehensive overview of the toxicological profile of glycidol

as a surrogate for risk assessment.

Executive Summary
(S)-Glycidyl oleate is an ester of oleic acid and glycidol. While direct toxicological studies on

(S)-Glycidyl oleate are scarce, the available information indicates potential for skin, eye, and

respiratory irritation. The International Agency for Research on Cancer (IARC) has classified

glycidyl oleate as a Group 3 carcinogen, "not classifiable as to its carcinogenicity to humans,"

due to insufficient evidence.[1][2] However, the toxicological profile of (S)-Glycidyl oleate is

largely inferred from its hydrolysis product, glycidol. Glycidol is a well-documented genotoxic

and carcinogenic compound, raising significant health concerns. This technical guide

summarizes the available toxicological data for (S)-Glycidyl oleate and provides a detailed

profile of glycidol to support informed risk assessment and guide future research.
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Property Value

Chemical Formula C21H38O3

Molecular Weight 338.5 g/mol

CAS Number 5431-33-4

Appearance Not specified in available literature

Solubility Not specified in available literature

Toxicological Data for (S)-Glycidyl Oleate
Acute Toxicity
Limited acute toxicity data is available for glycidyl oleate.

Species Route Endpoint Value Reference

Rat Oral LD50 3520 mg/kg [3]

Rabbit Dermal LD50 8 g/kg [3]

Irritation and Sensitization
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), glycidyl oleate is classified as:

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[2]

One safety data sheet suggests it is not a sensitizing agent.[4]
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Direct genotoxicity studies on (S)-Glycidyl oleate are not readily available. However, a study on

a structurally similar compound, glycidyl linoleate, showed positive results in a bacterial reverse

mutation test (Ames test). This positive result was attributed to the release of glycidol. In the

same study, glycidyl linoleate was negative in an in vitro chromosomal aberration test and an in

vivo bone marrow micronucleus test.

Carcinogenicity
The International Agency for Research on Cancer (IARC) has classified glycidyl oleate in

Group 3: Not classifiable as to its carcinogenicity to humans.[1][2] This classification is based

on a limited study in mice that showed a low incidence of local sarcomas after subcutaneous

injection, which was deemed insufficient for a comprehensive evaluation.[1] No human

carcinogenicity data were available to the IARC Working Group.[1]

The Toxicological Profile of Glycidol (Hydrolysis
Product)
The primary toxicological concern for (S)-Glycidyl oleate is its hydrolysis to glycidol. Glycidol is

a reactive epoxide that is known to be genotoxic and carcinogenic.

Glycidol: Acute and Chronic Toxicity
Species Route Duration Endpoint

Value/Observa
tions

Rat Oral Acute LD50 Not specified

Rat Oral 28-day NOAEL
< 25 mg/kg/day

(neurotoxicity)

Rat, Mouse Oral 2 years Carcinogenicity

Increased

incidence of

tumors at

multiple sites

Glycidol: Reproductive and Developmental Toxicity
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Studies in rats have indicated that glycidol can cause reproductive toxicity, including reduced

sperm count.

Glycidol: Genotoxicity
Glycidol is a direct-acting genotoxic agent. Its epoxide ring can react with DNA, forming

adducts and leading to mutations. It has shown positive results in a wide range of in vitro and in

vivo genotoxicity assays.

Glycidol: Carcinogenicity
IARC has classified glycidol as Group 2A: Probably carcinogenic to humans. This is based on

sufficient evidence of carcinogenicity in experimental animals. Oral administration of glycidol to

rats and mice has been shown to induce tumors in various organs.

Experimental Protocols
Detailed experimental protocols for the toxicological studies on (S)-Glycidyl oleate are not

available in the public domain. The cited LD50 values are likely to have been determined using

standard protocols such as the OECD Test Guideline 401 (Acute Oral Toxicity) and 402 (Acute

Dermal Toxicity). A general workflow for such a study is presented below.

For glycidol, detailed experimental protocols can be found in the reports from the National

Toxicology Program (NTP) and the IARC Monographs.

Mechanistic Insights and Signaling Pathways
The primary mechanism of toxicity for (S)-Glycidyl oleate is believed to be its conversion to

glycidol.

(S)-Glycidyl Oleate In vivo Hydrolysis
(e.g., by lipases) Glycidol DNAAlkylation DNA Adducts Mutation Cancer

Click to download full resolution via product page

Caption: Metabolic activation of (S)-Glycidyl Oleate to the ultimate carcinogen, glycidol.
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The genotoxicity of glycidol is initiated by the nucleophilic attack of DNA bases on the

electrophilic carbon atoms of the epoxide ring. This covalent binding leads to the formation of

DNA adducts, which, if not repaired, can lead to mutations during DNA replication and

ultimately contribute to the initiation of cancer.

Experimental Workflow Example
The following diagram illustrates a generalized workflow for an in vivo toxicity study, which

would be applicable for assessing the toxicity of a substance like (S)-Glycidyl oleate.
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Caption: Generalized workflow for an in vivo toxicity study.
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Conclusion and Future Directions
The toxicological profile of (S)-Glycidyl oleate is currently incomplete, with a significant reliance

on data from its hydrolysis product, glycidol. While classified as a skin, eye, and respiratory

irritant, its carcinogenic potential remains unclassifiable by IARC due to limited data. However,

the known carcinogenicity and genotoxicity of glycidol warrant a cautious approach to the

handling and use of (S)-Glycidyl oleate.

Future research should focus on:

Conducting comprehensive toxicological studies directly on (S)-Glycidyl oleate to fill the

existing data gaps.

Investigating the in vivo hydrolysis rate of (S)-Glycidyl oleate to better quantify the internal

exposure to glycidol.

Elucidating the specific signaling pathways affected by (S)-Glycidyl oleate and its

metabolites.

A more complete understanding of the toxicological profile of (S)-Glycidyl oleate is crucial for

accurate risk assessment and ensuring the safety of researchers, scientists, and drug

development professionals who may come into contact with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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